2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-, methyl ester

• CAS RN: 16238-36-1
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol
• IUPAC Name: methyl 4-oxo-3-propan-2-yl-2-propan-2-ylimino-1,3-thiazine-6-carboxylate
• InChI: InChI=1S/C12H18N2O3S/c1-7(2)13-12-14(8(3)4)10(15)6-9(18-12)11(16)17-5/h6-8H,1-5H3
• InChI Key: PGLGOLRYTOYVGX-UHFFFAOYSA-N
• SMILES: CC(C)N=C1N(C(=O)C=C(S1)C(=O)OC)C(C)C
• synonyms: 3,4-Dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-2H-1,3-thiazine-6-carboxylic acid methyl ester

Description

2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-, methyl ester is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-, methyl ester is not fully understood. However, studies have suggested that this compound may exert its pharmacological effects through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-, methyl ester has a range of biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. Additionally, this compound has been shown to have antioxidant properties and may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-, methyl ester in lab experiments is its ability to form stable complexes with metal ions. This property makes it a useful tool in drug delivery and as a potential therapeutic agent. However, one of the limitations of using this compound is its relatively high cost and limited availability.

Future Directions

There are numerous potential future directions for research on 2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-, methyl ester. One area of interest is the development of this compound as a potential drug delivery agent for various diseases. Additionally, further studies could be conducted to investigate the mechanism of action and potential therapeutic applications of this compound. Finally, research could be conducted to explore the potential use of this compound in the development of new materials for various applications.

Synthesis Methods

The synthesis of 2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-, methyl ester involves the reaction of 2-aminothiazole with acetylacetone in the presence of a suitable catalyst. The resulting product is then treated with methyl chloroformate to obtain the final compound. This method has been reported to yield high purity and yield of the product.

Scientific Research Applications

2H-1,3-Thiazine-6-carboxylic acid, 3,4-dihydro-3-isopropyl-2-(isopropylimino)-4-oxo-, methyl ester has been extensively studied for its potential applications in various fields of research. In the field of medicinal chemistry, this compound has been evaluated for its anti-cancer, anti-inflammatory, and anti-microbial activities. It has also been investigated for its potential as a drug delivery agent due to its ability to form stable complexes with metal ions.